Cas no 717913-08-1 (1-(6-Hydroxy-2,3-dimethylphenyl)ethanone)

• Product Name: 1-(6-Hydroxy-2,3-dimethylphenyl)ethanone
• CAS No: 717913-08-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 558314
• Update Time: 2023-08-02

1-(6-Hydroxy-2,3-dimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(6-hydroxy-2,3-dimethylphenyl)-
• Acetophenone,6'-hydroxy-2',3'-dimethyl- (5CI)
• Acetophenone, 6-hydroxy-2,3-dimethyl- (5CI)
• 2',3'-Dimethyl-6'-hydroxyacetophenone
• 1-(6-Hydroxy-2,3-dimethylphenyl)ethanone

• Inchi： 1S/C10H12O2/c1-6-4-5-9(12)10(7(6)2)8(3)11/h4-5,12H,1-3H3
• InChI Key： LZLAIIOVRXYWKU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C)=C1C(C)=O

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3